Cas no 1199773-70-0 (4-(5-Bromomethyl-isoxazol-3-yl)-benzoic Acid)

• Product Name: 4-(5-Bromomethyl-isoxazol-3-yl)-benzoic Acid
• CAS No: 1199773-70-0
• MF: C₁₁H₈BrNO₃
• MW: 282.0901222229
• CID: 2130229
• Update Time: 2025-09-28

4-(5-Bromomethyl-isoxazol-3-yl)-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[5-(bromomethyl)-3-isoxazolyl]Benzoic acid
• 4-(5-Bromomethyl-isoxazol-3-yl)-benzoic acid
• 4-(5-Bromomethyl-isoxazol-3-yl)-benzoic Acid

• Inchi： 1S/C11H8BrNO3/c12-6-9-5-10(13-16-9)7-1-3-8(4-2-7)11(14)15/h1-5H,6H2,(H,14,15)
• InChI Key： YVSLGPKGGZJGER-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C2C=CC(C(=O)O)=CC=2)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Topological Polar Surface Area: 63.3

Additional information on 4-(5-Bromomethyl-isoxazol-3-yl)-benzoic Acid

Comprehensive Overview of 4-(5-Bromomethyl-isoxazol-3-yl)-benzoic Acid (CAS No. 1199773-70-0)

4-(5-Bromomethyl-isoxazol-3-yl)-benzoic Acid (CAS No. 1199773-70-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a benzoic acid moiety linked to a 5-bromomethyl-isoxazole ring, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents. The presence of both isoxazole and bromomethyl groups offers reactive sites for further functionalization, enabling the creation of targeted therapeutics.

In recent years, the demand for high-purity intermediates like 4-(5-Bromomethyl-isoxazol-3-yl)-benzoic Acid has surged, driven by advancements in precision medicine and green chemistry. Scientists are exploring its role in covalent inhibitor design, a hot topic in oncology and infectious disease research. The compound's ability to form stable covalent bonds with biological targets aligns with the growing trend of targeted drug delivery systems. Additionally, its isoxazole core is frequently studied in heterocyclic chemistry, a field that dominates modern medicinal chemistry due to its relevance in bioactive molecule synthesis.

From a synthetic perspective, CAS No. 1199773-70-0 is often discussed in the context of cross-coupling reactions and click chemistry, two methodologies that have revolutionized organic synthesis. Its bromomethyl group serves as an excellent leaving group, facilitating nucleophilic substitutions—a feature highly valued in fragment-based drug discovery. Laboratories focusing on high-throughput screening frequently utilize this compound to build diverse libraries for hit identification. Moreover, its compatibility with microwave-assisted synthesis techniques makes it a preferred choice for researchers aiming to reduce reaction times and improve yields.

The compound's physicochemical properties, such as its moderate solubility in polar solvents and thermal stability, further enhance its utility in industrial applications. Analytical techniques like HPLC and LC-MS are commonly employed to ensure its purity, a critical factor given the stringent quality standards in GMP manufacturing. As the pharmaceutical industry shifts toward continuous flow chemistry, 4-(5-Bromomethyl-isoxazol-3-yl)-benzoic Acid is being investigated for its suitability in such scalable processes. This aligns with the broader industry emphasis on sustainable synthesis and waste reduction.

Beyond pharmaceuticals, this compound has potential applications in material science, particularly in the development of functionalized polymers and photoactive materials. Its aromatic system and electron-withdrawing groups make it a candidate for designing organic semiconductors or metal-organic frameworks (MOFs). These applications resonate with current trends in renewable energy and smart materials, areas where researchers are actively seeking novel building blocks. The compound's structural flexibility allows for modifications that can tailor its optical or electronic properties, opening doors to innovations in optoelectronics and sensor technologies.

In summary, 4-(5-Bromomethyl-isoxazol-3-yl)-benzoic Acid (CAS No. 1199773-70-0) represents a multifaceted tool for chemists and material scientists. Its relevance in drug development, catalysis, and advanced materials underscores its importance in contemporary research. As interdisciplinary studies continue to evolve, this compound is poised to play a pivotal role in addressing challenges across life sciences and nanotechnology. Future investigations may explore its derivatives for niche applications, further solidifying its position as a valuable asset in scientific innovation.